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Compound of Interest

Compound Name: 1,1-Dibromopinacolone

Cat. No.: B1581478

An In-Depth Technical Guide to the Safe Handling, Storage, and Emergency Procedures for
1,1-Dibromopinacolone

This guide provides comprehensive safety protocols and operational procedures for the
handling, storage, and disposal of 1,1-Dibromo-3,3-dimethyl-2-butanone, commonly known as
1,1-Dibromopinacolone. Designed for researchers, chemists, and professionals in drug
development, this document synthesizes critical safety data with field-proven best practices to
ensure the safe and effective use of this valuable synthetic intermediate.

Compound Profile and Hazard Identification

1,1-Dibromopinacolone (CAS No: 30263-65-1) is a dihalogenated ketone utilized in various
organic synthesis applications.[1] Its utility as a building block in the creation of complex
molecules, including those with potential biological activity, necessitates a thorough
understanding of its chemical properties and associated hazards.[1]

Chemical and Physical Properties

A foundational aspect of safe handling is understanding the compound's physical
characteristics. This knowledge informs appropriate storage, handling, and emergency
response measures.
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Property Value Source

Molecular Formula CeH10Br20 [1112]

Molar Mass 257.95 g/mol [1]
Colorless to pale yellow solid

Appearance ] [1]
(crystalline or powder)

Melting Point 71-73°C [1]

Boiling Point 96-97 °C at 12 mmHg [1]

- Soluble in alcohols and ethers;
Solubility [1]

Insoluble in water

GHS Hazard Classification

1,1-Dibromopinacolone is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin/eye contact. All personnel must be thoroughly

familiar with the following GHS classifications before handling this compound.

Hazard Hazard
Hazard Class GHS Code Source
Category Statement
Skin Corrosion / Causes skin
o Category 2 H315 o [2]
Irritation irritation
Serious Eye ]
Causes serious
Damage / Eye Category 2A H319 o [2]
o eye irritation
Irritation
Specific Target
o May cause
Organ Toxicity )
) Category 3 H335 respiratory [2]
(Single o
irritation
Exposure)

Signal Word:Warning[2]

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.chembk.com/en/chem/1,1-Dibromo-3,3-dimethyl-2-butanone
https://pubchem.ncbi.nlm.nih.gov/compound/34866
https://www.chembk.com/en/chem/1,1-Dibromo-3,3-dimethyl-2-butanone
https://www.chembk.com/en/chem/1,1-Dibromo-3,3-dimethyl-2-butanone
https://www.chembk.com/en/chem/1,1-Dibromo-3,3-dimethyl-2-butanone
https://www.chembk.com/en/chem/1,1-Dibromo-3,3-dimethyl-2-butanone
https://www.chembk.com/en/chem/1,1-Dibromo-3,3-dimethyl-2-butanone
https://www.benchchem.com/product/b1581478?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/34866
https://pubchem.ncbi.nlm.nih.gov/compound/34866
https://pubchem.ncbi.nlm.nih.gov/compound/34866
https://pubchem.ncbi.nlm.nih.gov/compound/34866
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

One source also indicates that 1,1-Dibromopinacolone should be treated as a flammable
solid.[1] This necessitates stringent control of ignition sources in all areas where it is handled
and stored.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, beginning with robust engineering controls and
supplemented by appropriate PPE, is mandatory to minimize exposure risk.

Ventilation and Engineering Controls

The primary engineering control for handling 1,1-Dibromopinacolone is a certified chemical
fume hood. All manipulations, including weighing, transferring, and reactions, must be
conducted within a fume hood to prevent the inhalation of dust or vapors. The fume hood
should have a verified face velocity, typically between 80-120 feet per minute, to ensure
adequate containment. Emergency eyewash stations and safety showers must be readily
accessible and tested regularly.[3][4]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact with the chemical. The following
PPE is mandatory for all personnel handling 1,1-Dibromopinacolone:

e Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are required. A face shield should be worn over the goggles during procedures with a
higher risk of splashing or dust generation.[1]

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.
Gloves should be inspected for integrity before each use and disposed of immediately after
handling the compound or upon any sign of contamination.[1]

o Skin and Body Protection: A flame-retardant lab coat must be worn and fully fastened. For
larger scale operations or when there is a significant risk of spillage, a chemical-resistant
apron over the lab coat is recommended.[3]
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o Respiratory Protection: While working in a fume hood should provide adequate respiratory
protection, a NIOSH-approved respirator with cartridges appropriate for organic vapors and
particulates may be required for emergency situations or if engineering controls fail.

Logical Workflow for Donning PPE

Don Lab Coat
(Fully Fastened)

Don Face Shield
(If necessary)

Don Chemical-Resistant
Gloves

Don Chemical
Safety Goggles

Begin Handling
Procedure

Verify Fume Hood Operation

Click to download full resolution via product page

Caption: Sequential process for donning appropriate PPE.

Safe Handling and Operational Protocols

Adherence to a strict, step-by-step protocol is essential for minimizing the risk of exposure and
accidents during the handling of 1,1-Dibromopinacolone.

Pre-Handling Checklist

o Review the SDS: Before beginning any new procedure, review the most current Safety Data
Sheet (SDS).

o Prepare Work Area: Ensure the chemical fume hood is clean, uncluttered, and all necessary
apparatus, including waste containers, are present.

o Assemble Materials: Weighing paper, spatulas, and any reaction vessels should be placed
inside the fume hood before retrieving the chemical.

o Control Ignition Sources: Confirm that no open flames, hot plates, or other potential ignition
sources are active in the immediate vicinity.[1]

Step-by-Step Handling Procedure

e Don PPE: Follow the PPE workflow outlined in Section 2.2.

o Retrieve Chemical: Transport the sealed container of 1,1-Dibromopinacolone from its
storage location to the fume hood.
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Transfer and Weigh: Carefully open the container inside the fume hood. Use a clean spatula
to transfer the solid to a tared weigh boat or directly into the reaction vessel. Avoid creating
dust.

Seal Container: Immediately and securely seal the stock container after dispensing the
required amount.

Post-Handling Decontamination: Wipe down the spatula and any contaminated surfaces
within the fume hood with a suitable solvent, followed by soap and water. Dispose of
contaminated wipes in the designated solid hazardous waste container.

Doff PPE: Remove PPE in the reverse order it was donned, taking care not to touch the
outside of contaminated items. Dispose of gloves and any other disposable PPE. Wash
hands thoroughly with soap and water.

Storage and Stability

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Storage Conditions: Store 1,1-Dibromopinacolone in a tightly closed container in a cool,
dry, and well-ventilated area.[3] The storage area should be separate from incompatible
materials.

Incompatible Materials: Avoid storage near strong oxidizing agents, strong reducing agents,
acids, and bases.[3]

Ignition Sources: The storage location must be free of heat, sparks, and open flames.[1][3]

Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm to personnel and
the environment.

EXxposure Response

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[1]
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« Skin Contact: Remove all contaminated clothing. Wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.[1]

+ Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide

artificial respiration. Seek immediate medical attention.[5]

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Emergency Exposure Response Flowchart
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Caption: Immediate actions for different exposure routes.

Accidental Release Measures

+ Evacuate: Immediately evacuate all non-essential personnel from the spill area.

e Ventilate: Ensure the area is well-ventilated, but do not use methods that would disperse the
chemical dust.
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» Control Ignition Sources: Remove all sources of ignition from the area.[7]

» Containment: Wearing full PPE, cover the spill with an inert absorbent material such as sand,
earth, or vermiculite. Avoid creating dust.[7]

o Collection: Carefully sweep or scoop the contained material into a designated, labeled
hazardous waste container. Use non-sparking tools.[7]

o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

» Disposal: Dispose of all contaminated materials as hazardous waste in accordance with
institutional, local, and national regulations.[5]

Waste Disposal

All waste containing 1,1-Dibromopinacolone, including empty containers, contaminated PPE,
and spill cleanup materials, must be treated as hazardous waste. Containers should be tightly
sealed and clearly labeled. Disposal must be handled by a licensed professional waste
disposal service in compliance with all relevant regulations.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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